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Compound of Interest

Compound Name: TID43

Cat. No.: B116985

The proper disposal of laboratory materials is a critical component of ensuring a safe and
compliant research environment. For professionals in drug development and scientific
research, understanding the specific procedures for chemical and biological waste is
paramount. While "TID43" is not a universally recognized single entity, this guide provides
detailed disposal procedures for substances that may be identified by this term, catering to
researchers, scientists, and drug development professionals.

The identifier "TID43" can refer to different products, including a fungicide known as Tide
Triadimefon 43 SC and an industrial adhesive, T43 Threadlocker. This guide will address the
proper disposal procedures for both, in addition to providing general guidance for the disposal
of TIDES (peptides and nucleotides), a relevant area of research for the target audience.

Tide Triadimefon 43 SC: A Fungicide

Tide Triadimefon 43 SC is a suspension concentrate fungicide. Proper disposal is crucial to
prevent environmental contamination.
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Property

Value

Physical State

Light yellow suspension liquid

pH 6.0-9.0
Density 1.16 g/ml (at 20°C)
Flashpoint > 100 °C

Acute Oral Toxicity (Rats)

LD50 1750 mg/kg b.w.

Acute Dermal Toxicity (Rats)

LD50 >5000 mg/kg b.w.

Acute Inhalation Toxicity (Rats)

LC50 (4 h) >2.1 mg/L

Aquatic Hazard

Toxic to aquatic life

Data sourced from the Safety Data Sheet for Tide Triadimefon 43 SC.[1]

o Personal Protective Equipment (PPE): Before handling, ensure appropriate PPE is worn,

including safety glasses, gloves, and a lab coat.

e Avoid Environmental Release: Do not dispose of this product in drains, sewers, or water

bodies.[1]

o Small Spills:

o Contain the spill using absorbent material such as sand, earth, or vermiculite.

o Collect the absorbed material into a designated, labeled, and sealable container for

hazardous waste.

o Container Disposal:

o Do not reuse empty containers.

o Triple rinse the container with water. Add the rinsate to the spray tank or a designated

waste container.
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o Puncture and dispose of the empty container in a sanitary landfill, or by other procedures
approved by state and local authorities.

e Unused Product Disposal:
o Unused or unwanted Tide Triadimefon 43 SC must be treated as hazardous waste.

o Dispose of the contents and the container at a hazardous or special waste collection point
in accordance with local, regional, and national regulations.[1]
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Caption: Decision diagram for T43 Threadlocker disposal.

TIDES (Peptides and Nucleotides) in Research

For researchers in drug development, "TIDES" refers to therapeutic peptides and nucleotides.
The disposal of these materials depends on their specific properties and any associated
hazards (e.g., biological, chemical, or radiological).

o Decontamination: If the TIDES are infectious or are in a medium containing infectious
agents, they must be decontaminated before disposal, typically by autoclaving or chemical
disinfection.

o Chemical Hazards: If the TIDES are conjugated to or mixed with hazardous chemicals, they
must be disposed of as chemical waste following institutional and regulatory guidelines.

e Sharps: Any sharps (needles, syringes) used in the handling of TIDES must be disposed of
in a designated sharps container. [2]* Non-Hazardous Waste: If the TIDES are non-infectious
and not mixed with hazardous chemicals, they can often be disposed of as regular laboratory
waste, though institutional policies may vary.
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Caption: General waste assessment pathway in a laboratory setting.

By following these specific guidelines and general principles, researchers and scientists can
ensure the safe and compliant disposal of materials that may be identified as "TID43," thereby
protecting themselves, their colleagues, and the environment. Always consult your institution's
specific safety protocols and the relevant Safety Data Sheets for the materials you are working
with.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Disposal of "TID43": A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b116985#tid43-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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